Cas no 1537805-07-4 (4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid)

• Product Name: 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid
• CAS No: 1537805-07-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6064066
• PubChem ID: 83668326
• Update Time: 2025-05-20

4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1537805-07-4
• EN300-7424905
• 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid

• Inchi： 1S/C7H8N2O3/c10-7(11)6-4-3-8-2-1-5(4)9-12-6/h8H,1-3H2,(H,10,11)
• InChI Key： HWAYHJLTBAABMS-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C2C(CCNC2)=N1

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid

4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid: A Comprehensive Overview

4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1537805-07-4) is a unique and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its distinctive oxazolopyridine core. The molecule's unique structure and properties make it a valuable candidate for various applications, including drug discovery and development.

The oxazolopyridine scaffold is known for its potential biological activities and has been extensively studied for its pharmacological properties. Recent research has highlighted the importance of this scaffold in the development of novel therapeutic agents. For instance, studies have shown that derivatives of 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid exhibit promising anti-inflammatory and anti-cancer activities. These findings have opened new avenues for the exploration of this compound in the treatment of various diseases.

The chemical structure of 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid consists of a fused ring system with an oxazole ring and a pyridine ring. The carboxylic acid group attached to the pyridine ring adds to the compound's reactivity and functional versatility. This structural feature allows for a wide range of chemical modifications and derivatizations, making it a versatile starting material for synthetic chemists.

In terms of synthesis, several methods have been reported for the preparation of 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid. One common approach involves the cyclization of appropriate precursors under specific reaction conditions. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that yields high purity and yield of the target compound. This method not only simplifies the synthetic route but also reduces the overall cost and environmental impact.

The biological activity of 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid has been extensively investigated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Additionally, preliminary data suggest that it may also have anti-cancer properties by inducing apoptosis in cancer cells. These findings highlight the potential of this compound as a lead molecule for further drug development.

In the context of drug discovery and development, 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid has shown promise as a scaffold for designing new therapeutic agents. Researchers are actively exploring its derivatives to optimize its pharmacological properties and improve its therapeutic index. For instance, modifications to the carboxylic acid group or the addition of substituents to the heterocyclic core can significantly enhance its biological activity and selectivity.

Beyond its potential therapeutic applications, 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid is also being studied for its use as a probe molecule in biochemical assays. Its unique structural features make it an excellent tool for investigating enzyme mechanisms and protein interactions. This application has broad implications in both basic research and drug discovery.

In conclusion, 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1537805-07-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, 4H,5H,6H,7H-[1,2]oxazolo[4，3-c]pyridine-3-carboxylic acid is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.